Cas no 329222-70-0 (5-(2-methyl-4-nitrophenyl)-2-furaldehyde)

• Product Name: 5-(2-methyl-4-nitrophenyl)-2-furaldehyde
• CAS No: 329222-70-0
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD01145116
• CID: 917402
• PubChem ID: 615711
• Update Time: 2025-04-19

5-(2-methyl-4-nitrophenyl)-2-furaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyl-4-nitrophenyl)-2-furaldehyde
• 5-(2-METHYL-4-NITRO-PHENYL)-FURAN-2-CARBALDEHYDE
• 5-(2-Methyl-4-nitrophenyl)furan-2-carbaldehyde
• 2-Furancarboxaldehyde,5-(2-methyl-4-nitrophenyl)
• TOS-BB-0640
• STK099156
• AKOS000108191
• 5-(2-Methyl-4-nitrophenyl)-2-furaldehyde #
• 329222-70-0
• DB-048297
• AKOS015922310
• J-018942
• CS-0116738
• A821520
• DTXSID50346849
• Furane-2-carboxaldehyde, 5-(2-methyl-4-nitrophenyl)-
• FBOFZGVRTYRGSR-UHFFFAOYSA-N
• 5-(2-methyl-4-nitro-phenyl)furan-2-carbaldehyde
• Oprea1_820769
• BBL008408
• MFCD01145116
• 5-(2-methyl-4-nitrophenyl)-2-furancarboxaldehyde
• VS-01904
• ALBB-006218

• MDL： MFCD01145116
• Inchi： 1S/C12H9NO4/c1-8-6-9(13(15)16)2-4-11(8)12-5-3-10(7-14)17-12/h2-7H,1H3
• InChI Key： FBOFZGVRTYRGSR-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1C=CC(=CC=1C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 231.05300
• Monoisotopic Mass: 231.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.304
• Boiling Point: 399.1°C at 760 mmHg
• Flash Point: 195.2°C
• Refractive Index: 1.607
• PSA: 76.03000
• LogP: 3.49890

5-(2-methyl-4-nitrophenyl)-2-furaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes